9-(1H-indol-5-ylmethyl)-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-(1H-indol-5-ylmethyl)-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C26H31N3O/c30-25-8-11-26(20-29(25)15-10-21-4-2-1-3-5-21)12-16-28(17-13-26)19-22-6-7-24-23(18-22)9-14-27-24/h1-7,9,14,18,27H,8,10-13,15-17,19-20H2
• InChI Key: UMUWIJJQKOGXIX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(CC2)CC3=CC4=C(C=C3)NC=C4)CN(C1=O)CCC5=CC=CC=C5
• Molecular Formula: C26H31N3O
• Molecular Weight: 401.5 g/mol

Description

9-(1H-indol-5-ylmethyl)-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecan-3-one is a useful research compound. Its molecular formula is C26H31N3O and its molecular weight is 401.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 401.246712621 g/mol and the complexity rating of the compound is 579. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacokinetics and Drug Metabolism

Research into compounds with complex structures similar to "9-(1H-indol-5-ylmethyl)-2-(2-phenylethyl)-2,9-diazaspiro[5.5]undecan-3-one" often involves understanding their pharmacokinetics and metabolism. For instance, studies on various pharmacological agents show how these compounds are absorbed, distributed, metabolized, and excreted in the body, which is crucial for drug development and safety assessments (Nakashima et al., 1995).

Anti-inflammatory and Analgesic Effects

The therapeutic potential of compounds, especially those related to non-steroidal anti-inflammatory drugs (NSAIDs) and their mechanisms of action, is a significant area of research. Studies have explored how different NSAIDs, including indomethacin and ibuprofen, impact conditions like rheumatoid arthritis, gastrointestinal mucosal damage, and their overall efficacy and safety profiles (Stern et al., 1984).

Oncology and Carcinogenic Risk Assessment

Investigations into the carcinogenic potential of heterocyclic amines present in the environment, including those structurally similar to the queried compound, highlight the importance of understanding the chemical's interaction with DNA and its mutagenic effects. This research aids in assessing cancer risk and developing strategies for cancer prevention (Konorev et al., 2015).

Gastrointestinal Research

The impact of various drugs on gastrointestinal health, including the study of their effects on intestinal permeability and the mechanisms through which they may cause or protect against damage to the gastric mucosa, is another research avenue. This area is particularly relevant for compounds with anti-inflammatory properties, as they can affect gastrointestinal function and integrity (Bjarnason et al., 1986).